Cas no 51384-40-8 (3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI))
51384-40-8 structure
Product Name:3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI)
CAS No:51384-40-8
MF:C12H26O4S
MW:266.397443294525
CID:383896
PubChem ID:283238
Update Time:2025-04-19
3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- 3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI)
- 3-[(2-ethyl-2-hydroxybutyl)sulfonylmethyl]pentan-3-ol
- 3,3'-(sulfonyldimethanediyl)dipentan-3-ol
- AC1L5Y8F
- AC1Q6UZI
- AG-J-33182
- AR-1E8263
- CTK4J4132
- NSC137609
- NSC-137609
- 51384-40-8
- DTXSID40300576
-
- Inchi: 1S/C12H26O4S/c1-5-11(13,6-2)9-17(15,16)10-12(14,7-3)8-4/h13-14H,5-10H2,1-4H3
- InChI Key: ZAHJBANHIXXRBR-UHFFFAOYSA-N
- SMILES: S(CC(CC)(CC)O)(CC(CC)(CC)O)(=O)=O
Computed Properties
- Exact Mass: 266.15528
- Monoisotopic Mass: 266.15518048g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 8
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 83Ų
Experimental Properties
- PSA: 74.6
- LogP: 2.58420
3-Pentanol,3,3'-[sulfonylbis(methylene)]bis- (9CI) Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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